5-{[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains an oxadiazole ring, which is a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds . Oxadiazole derivatives are an important class of heterocyclic compounds due to their broad range of chemical and biological properties .
Molecular Structure Analysis
The compound contains a 1,3,4-oxadiazole ring, which is one of the four known isomers of oxadiazole . The presence of fluorophenyl and trimethoxyphenyl groups may influence the compound’s reactivity and biological activity.Scientific Research Applications
Liquid Crystalline Properties
A study by Zhu et al. (2009) explored the liquid crystalline properties of bent-shaped 1,3,4-oxadiazole-based compounds similar in structure to the one . They synthesized two compounds, one of which displayed an enantiotropic smectic A phase, confirming a bent-shaped molecular structure through X-ray diffraction crystallography. This research indicates potential applications in liquid crystal technology for such compounds (Li-rong Zhu et al., 2009).
Optoelectronic Properties
Cooper et al. (2022) investigated the properties of carbazole-substituted 2-methyl-5-phenyl-1,3,4-oxadiazoles, including their application in Organic Light-Emitting Diodes (OLEDs). They found that these compounds exhibit blue-shifted fluorescence and enhanced reverse intersystem crossing rates, suggesting their usefulness in optoelectronic applications such as OLEDs (Matthew W. Cooper et al., 2022).
Antimicrobial Properties
Research by Shingare et al. (2018) on isoxazole clubbed 1,3,4-oxadiazole derivatives revealed their potential antimicrobial and antitubercular activities. The study focused on the inhibitory effects against various bacterial strains, highlighting the possible use of these compounds in developing new antimicrobial agents (Ramesh M. Shingare et al., 2018).
Antioxidant Properties
Kerimov et al. (2012) synthesized 2-amino-1,3,4-oxadiazoles and 5-aryl-1,3,4-oxadiazoles carrying a benzimidazole moiety, assessing their antioxidant properties. They found compound 9 to be highly active in all three in vitro systems tested, suggesting the utility of such compounds in antioxidant applications (I. Kerimov et al., 2012).
Anticancer Properties
A study by Ravinaik et al. (2021) focused on the synthesis and evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for their anticancer activity. They reported moderate to excellent anticancer activity against various cancer cell lines, suggesting the potential application of such compounds in cancer therapy (B. Ravinaik et al., 2021).
Properties
IUPAC Name |
2-(4-fluorophenyl)-5-[[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN4O5/c1-26-14-8-12(9-15(27-2)18(14)28-3)19-22-16(30-25-19)10-17-23-24-20(29-17)11-4-6-13(21)7-5-11/h4-9H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJNVTTZAMONOMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=NOC(=N2)CC3=NN=C(O3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.